Cas no 2169565-05-1 (4-fluoro-2-isothiocyanato-2-methylbutanoic acid)

• Product Name: 4-fluoro-2-isothiocyanato-2-methylbutanoic acid
• CAS No: 2169565-05-1
• MF: C₆H₈FNO₂S
• MW: 177.196623802185
• CID: 6217032
• PubChem ID: 165504555
• Update Time: 2025-10-28

4-fluoro-2-isothiocyanato-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-isothiocyanato-2-methylbutanoic acid
• EN300-1458939
• 2169565-05-1

• Inchi： 1S/C6H8FNO2S/c1-6(2-3-7,5(9)10)8-4-11/h2-3H2,1H3,(H,9,10)
• InChI Key： VKKDMXDKGFHDHT-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)O)(C)CCF

Computed Properties

• Exact Mass: 177.02597783g/mol
• Monoisotopic Mass: 177.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.8Ų

Additional information on 4-fluoro-2-isothiocyanato-2-methylbutanoic acid

4-Fluoro-2-isothiocyanato-2-methylbutanoic Acid (CAS No. 2169565-05-1)

The compound 4-fluoro-2-isothiocyanato-2-methylbutanoic acid (CAS No. 2169565-05-1) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug development, agrochemicals, and advanced materials. The presence of the isothiocyanato group and the fluorine substituent imparts distinctive chemical properties, making it a valuable molecule for research and industrial purposes.

Recent studies have highlighted the importance of isothiocyanates in medicinal chemistry, particularly in the design of bioactive compounds. The 4-fluoro substitution in this molecule enhances its stability and bioavailability, making it a promising candidate for therapeutic applications. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The methylbutanoic acid backbone further contributes to its versatility, enabling it to participate in a variety of chemical reactions, including nucleophilic substitutions and condensations.

In terms of synthesis, 4-fluoro-2-isothiocyanato-2-methylbutanoic acid can be prepared through a multi-step process involving fluorination and isothiocyanation reactions. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while minimizing environmental impact. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to achieve these goals.

The compound's chemical stability and reactivity make it an ideal building block for constructing complex molecules. For instance, its use in the preparation of thiosemicarbazones has shown promise in anticancer drug discovery. These derivatives exhibit potent cytotoxic activity against various cancer cell lines, underscoring the importance of this compound in medicinal chemistry.

Moreover, 4-fluoro-2-isothiocyanato-2-methylbutanoic acid has found applications in polymer science. Its ability to form stable bonds with other monomers makes it a potential candidate for developing high-performance polymers with tailored properties. Recent studies have explored its role in synthesizing biodegradable polymers for use in biomedical devices and sustainable packaging materials.

In conclusion, 4-fluoro-2-isothiocyanato-2-methylbutanoic acid (CAS No. 2169565-05-1) is a multifaceted compound with wide-ranging applications across diverse fields. Its unique chemical structure and reactivity continue to drive innovative research, positioning it as a key molecule in modern chemistry.